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Compound of Interest

3-Hydroxy-5-phenyl-cyclohex-2-
Compound Name:
enone

cat. No.: B1306589

Essential Safety and Handling Guide for 3-
Hydroxy-5-phenyl-cyclohex-2-enone

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 3-
Hydroxy-5-phenyl-cyclohex-2-enone (CAS No: 35376-44-4). Adherence to these procedures
is essential for ensuring laboratory safety and minimizing risk.

1. Hazard Identification and Personal Protective Equipment (PPE)

3-Hydroxy-5-phenyl-cyclohex-2-enone is classified as harmful if swallowed and is an irritant.
[1][2] It is a white to off-white solid with a melting point of 186-187°C.[2] Appropriate personal
protective equipment is mandatory to prevent exposure.

Table 1: Recommended Personal Protective Equipment (PPE)
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Protection Type Specification

Purpose

_ Chemical safety goggles or a
Eye Protection

Protects eyes from dust

particles and potential

face shield.
splashes.
] o Prevents skin contact with the
Hand Protection Nitrile or neoprene gloves. )
chemical.
] Protects skin and clothing from
Body Protection Laboratory coat.

contamination.

Use in a well-ventilated area. If
dust is generated, a NIOSH-

Respiratory Protection approved respirator with a
particulate filter is

recommended.

Minimizes inhalation of the

compound.

2. Safe Handling Procedures

Adherence to the following operational plan is critical for safe handling.

Experimental Workflow for Handling 3-Hydroxy-5-phenyl-cyclohex-2-enone
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Caption: Workflow for the safe handling and disposal of 3-Hydroxy-5-phenyl-cyclohex-2-

enone.
Step-by-Step Handling Protocol:
e Preparation:
o Designate a specific, well-ventilated area for handling, preferably a chemical fume hood.
o Assemble all necessary PPE as outlined in Table 1.

o Bring the chemical container and all required experimental apparatus to the designated

area.
e Handling:
o Put on all required PPE before opening the chemical container.
o Carefully weigh and transfer the solid compound, avoiding the creation of dust.
o If required, dissolve the compound in a suitable solvent within the fume hood.
o Proceed with the experimental protocol.
3. Disposal Plan

Proper disposal of chemical waste is crucial to prevent environmental contamination and
ensure regulatory compliance.

Waste Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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